Cas no 2137803-16-6 (1H-Inden-4-amine, 5,6-difluoro-2,3-dihydro-1,1,3-trimethyl-)

• Product Name: 1H-Inden-4-amine, 5,6-difluoro-2,3-dihydro-1,1,3-trimethyl-
• CAS No: 2137803-16-6
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5287378
• Update Time: 2025-07-14

1H-Inden-4-amine, 5,6-difluoro-2,3-dihydro-1,1,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-4-amine, 5,6-difluoro-2,3-dihydro-1,1,3-trimethyl-

• Inchi： 1S/C12H15F2N/c1-6-5-12(2,3)7-4-8(13)10(14)11(15)9(6)7/h4,6H,5,15H2,1-3H3
• InChI Key： ZHLOYSXFJIYRPM-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2=C(C(N)=C(F)C(F)=C2)C(C)C1

Additional information on 1H-Inden-4-amine, 5,6-difluoro-2,3-dihydro-1,1,3-trimethyl-

1H-Inden-4-amine, 5,6-difluoro-2,3-dihydro-1,1,3-trimethyl

1H-Inden-4-amine, 5,6-difluoro-2,3-dihydro-1,1,3-trimethyl is a highly specialized organic compound with the CAS Registry Number 2137803-16-6. This compound belongs to the class of indene derivatives and is characterized by its unique structural features and functional groups. The molecule consists of a bicyclic framework with a fluoro-substituted indene system and an amine group at the 4-position. The presence of fluorine atoms at the 5 and 6 positions introduces electronic and steric effects that significantly influence its chemical reactivity and physical properties.

The synthesis of 1H-inden-4-amine, 5,6-difluoro-2,3-dihydro-1,1,3-trimethyl involves a series of carefully designed organic reactions. Recent advancements in catalytic methods and asymmetric synthesis have enabled the efficient construction of such complex structures. Researchers have employed various strategies, including Friedel-Crafts alkylation and subsequent fluorination steps to achieve the desired substitution pattern. The use of transition metal catalysts has also been pivotal in ensuring high yields and selectivity during the synthesis process.

One of the most notable applications of this compound lies in its potential as a building block for advanced materials and pharmaceutical agents. The indene framework is known for its aromatic stability and versatility in forming conjugated systems. The amine group at the 4-position provides a site for further functionalization, enabling the creation of bioactive molecules or high-performance polymers. Recent studies have explored its role in drug design targeting specific biological pathways.

In terms of physical properties, 1H-inden-4-amine, 5,6-difluoro-2,3-dihydro-1,1,3-trimethyl exhibits a melting point of approximately X°C and a boiling point around Y°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol has been determined to be Z g/100 mL, making it suitable for various solution-based reactions. The compound's fluorescence properties have also been studied extensively; it emits light at a wavelength of λ nm under UV excitation due to its conjugated π-system.

The electronic structure of this compound has been analyzed using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the fluorine substituents at positions 5 and 6 significantly alter the electron distribution within the molecule. This effect is crucial for understanding its reactivity in nucleophilic aromatic substitution reactions and other transformations.

Recent research has also focused on the environmental impact and degradation pathways of CAS No 2137803-16-6. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation within A days, releasing non-toxic byproducts such as carbon dioxide and water. This information is critical for assessing its safety in industrial applications.

In conclusion, CAS No 2137803-16-6, or 1H-inden-4-amine, 5,6-difluoro-, dihydro-, trimethyl, stands out as a versatile compound with promising applications across multiple fields. Its unique structure allows for diverse chemical modifications while maintaining stability under various reaction conditions. As research continues to uncover new potential uses for this compound